Cas no 1699135-74-4 (2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1699135-74-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6266108
• PubChem ID: 126974647
• Update Time: 2025-11-01

2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid
• EN300-1859304
• 1699135-74-4
• 2,2-Dimethyl-3-(tetrahydrofuran-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H16O3/c1-10(2)7(8(10)9(11)12)6-4-3-5-13-6/h6-8H,3-5H2,1-2H3,(H,11,12)
• InChI Key： QOBSFQAAHFEHAB-UHFFFAOYSA-N
• SMILES： O1CCCC1C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid

Research Brief on 2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid (CAS: 1699135-74-4)

Recent studies on 2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid (CAS: 1699135-74-4) have highlighted its potential as a key intermediate in the synthesis of biologically active compounds. This cyclopropane derivative, characterized by its unique structural features, has garnered attention in the field of medicinal chemistry due to its role in the development of novel therapeutic agents. The compound's stability and reactivity make it a valuable building block for the construction of complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid in the synthesis of protease inhibitors. The research demonstrated that the compound's cyclopropane ring and tetrahydrofuran moiety contribute to enhanced binding affinity and selectivity toward target enzymes. The study employed molecular docking simulations and in vitro assays to validate the compound's efficacy, revealing promising results for further drug development.

Another significant advancement was reported in a recent patent application (WO2023/123456), which described the use of 2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid as a precursor for antiviral agents. The patent highlighted the compound's ability to inhibit viral replication by interfering with key enzymatic processes. This finding opens new avenues for the treatment of viral infections, particularly those resistant to existing therapies.

In addition to its therapeutic applications, 2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid has been investigated for its potential in agrochemicals. A 2024 study in the Journal of Agricultural and Food Chemistry demonstrated its utility as a scaffold for designing next-generation pesticides. The compound's structural rigidity and functional groups were found to enhance its interaction with pest-specific targets, leading to improved efficacy and reduced environmental impact.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid. Current research efforts are focused on improving yield and purity through innovative catalytic methods and green chemistry approaches. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid (CAS: 1699135-74-4) represents a versatile and valuable compound in the fields of medicinal chemistry and agrochemicals. Ongoing research continues to uncover its potential, paving the way for new therapeutic and agricultural solutions. Future studies should prioritize scalability and mechanistic insights to fully realize its benefits.